N-nitroso-olanzapine

• Molecular Formula: C17H19N5OS
• Molecular Weight: 341.4 g/mol
• InChI: InChI=1S/C17H19N5OS/c1-12-11-13-16(21-9-7-20(2)8-10-21)18-14-5-3-4-6-15(14)22(19-23)17(13)24-12/h3-6,11H,7-10H2,1-2H3
• InChIKey: XYMGBGZZWLEEDF-UHFFFAOYSA-N

N-Nitroso-Olanzapine Nitrosamine Reference Standard for Olanzapine Impurity Testing and Regulatory Compliance

N-Nitroso-olanzapine (2-methyl-4-(4-methylpiperazin-1-yl)-10-nitroso-10H-benzo[b]thieno[2,3-e][1,4]diazepine; molecular formula C₁₇H₁₉N₅OS; molecular weight 341.43 g/mol) is an N-nitroso derivative of the atypical antipsychotic drug olanzapine, formed by nitrosation of the secondary amine present in the piperazine ring of the parent molecule [1]. As a nitrosamine drug-substance-related impurity (NDSRI), this compound falls under the ICH M7 Class 1 cohort of concern due to the established mutagenic and carcinogenic potential of N-nitrosamines, making its detection and quantification at trace levels a regulatory imperative for olanzapine drug substance and drug product manufacturing [2]. The compound is supplied as a highly characterized reference standard by multiple vendors, with accompanying Certificates of Analysis (COA) that include identification by ¹H-NMR, ¹³C-NMR, LC-MS/MS, HPLC purity data, and FT-IR, enabling its use as a calibrant for analytical method development, method validation (AMV), and quality control (QC) release testing of olanzapine active pharmaceutical ingredient (API) and finished dosage forms [3].

N‑nitrosamine impurity reference standard for olanzapine NDSRI quantification at ppb levels

Supports LC‑MS/MS method development and validation under ICH M7 and FDA guidance

Class 1 Cohort of Concern impurity with default acceptable intake of 18 ng/day

Demands analytical sensitivity far beyond conventional organic impurity limits

Supplied with comprehensive Certificate of Analysis (COA): HPLC purity, NMR, LC‑MS, FT‑IR, water content

Eliminates need for in‑house re‑characterization and supports direct use as calibrant

• [1] Veeprho Group. N-Nitroso Olanzapine Technical Information. Catalogue No. VE0010251. Molecular Weight: 341.43 g/mol; Molecular Formula: C₁₇H₁₉N₅OS. View Source
• [2] ICH Expert Working Group. ICH Harmonised Guideline: Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk — M7(R2). 2023. N-Nitrosamines classified as Class 1 'Cohort of Concern' impurities. View Source
• [3] Veeprho Pharmaceuticals. N-Nitroso Olanzapine Product Page: 'highly characterized reference material that meets stringent regulatory standards set for nitrosamine compounds, including those set by USP, EMA, JP, and BP.' 2022. View Source

Why Generic Olanzapine Impurity Standards Cannot Substitute for N-Nitroso-Olanzapine in Nitrosamine-Specific Analytical Methods

Substituting N-nitroso-olanzapine with the parent drug olanzapine (MW 312.44 g/mol, C₁₇H₂₀N₄S) or a non-nitrosamine olanzapine impurity standard fails analytically because each compound possesses a distinct monoisotopic exact mass and chromatographic retention behavior that governs its detection in LC-MS/MS selected reaction monitoring (SRM) methods [1]. Olanzapine has an exact mass of approximately 312.1409 Da, whereas N-nitroso-olanzapine has an exact mass of approximately 341.1310 Da—a difference of 28.99 Da corresponding to substitution of the piperazine secondary amine hydrogen with a nitroso (–N=O) group . This mass shift is essential for establishing precursor-to-product ion transitions specific to the nitrosamine impurity and for achieving baseline chromatographic resolution from the parent API peak, which is typically present at concentrations orders of magnitude higher than the impurity [2]. Furthermore, non-nitrosamine impurity standards lack the characteristic N–N=O fragmentation signature (neutral loss of NO, 30 Da) that is diagnostic for confirming nitrosamine identity during method validation, a requirement explicitly stipulated in FDA and EMA guidance documents for NDSRI testing [3].

Distinct monoisotopic mass (~29 Da higher than parent olanzapine) is the primary selector for LC‑MS/MS SRM; a non‑nitrosamine standard cannot provide the required precursor ion specificity.

Absence of the characteristic N–N=O neutral loss (30 Da) in generic impurity standards prevents confirmatory nitrosamine identification, which is explicitly required by FDA and EMA guidance.

Conventional olanzapine impurity limits (0.10–0.15% w/w) are ~30,000‑fold higher than the ≤0.03 ppm specification needed for NDSRI; substitution would not meet ppb‑level regulatory sensitivity requirements.

• [1] ChemWhat. N-Nitroso Olanzapine Chemical Identification: Molecular Formula C₁₇H₁₉N₅OS; Molecular Weight 341.4 g/mol; Canonical SMILES. https://www.chemwhat.com/n-nitroso-olanzapine-cas-n-a/ View Source
• [2] Vadariya S, Patel J, Patel H, Hirpara H. A review of analytical techniques for Identification and Quantification of Nitrosamine and N-nitroso Impurities (NDSRI) in Drug Substances and Drug Products. Technische Sicherheit. 2023;23(10):181. Describes ppb-level quantification requirements and chromatographic resolution challenges. View Source
• [3] U.S. FDA. Control of Nitrosamine Impurities in Human Drugs: Guidance for Industry, Revision 2. September 2024. Recommends confirmatory analytical methods for NDSRI identification including mass spectrometric fragmentation evidence. View Source

Quantitative Differentiation Evidence for N-Nitroso-Olanzapine Versus Closest Nitrosamine Analogs and Parent API

Exact Mass Differentiation of N-Nitroso-Olanzapine from Parent Olanzapine and N-Desmethyl Nitrosamine Analog for LC-MS/MS Method Selectivity

N-Nitroso-olanzapine exhibits a monoisotopic exact mass of approximately 341.13 Da (C₁₇H₁₉N₅OS, MW 341.43 g/mol), which is 28.99 Da higher than the parent drug olanzapine (C₁₇H₂₀N₄S, exact mass ~312.14 Da, MW 312.44 g/mol) and 14.03 Da higher than the N-desmethyl nitrosamine analog N-nitroso-N-desmethyl olanzapine (C₁₆H₁₇N₅OS, MW 327.40 g/mol) . This mass spacing is analytically meaningful: the 29 Da shift corresponds to (–H + N=O) substitution at the piperazine secondary amine and provides a unique precursor ion for Q1 isolation in triple quadrupole MS, while the characteristic neutral loss of 30 Da (NO) upon collision-induced dissociation yields a product ion that confirms the nitrosamine functional group [1]. In contrast, the olanzapine nitroso impurity 3 series (e.g., C₁₆H₁₇N₅OS, MW 402.4 g/mol) bears the nitroso group at a different ring position, producing a distinct fragmentation pattern and chromatographic retention time .

Mass selectivity (LC‑MS/MS)

Reported comparison

+28.99 Da vs. olanzapine; +14.03 Da vs. N‑desmethyl analog; unique precursor ion for SRM

Unique exact mass enables ppb‑level LOQ with high selectivity over parent API.

Mass shift based on monoisotopic calculation; reference standard identity must match.

Evidence Dimension	Monoisotopic exact mass (Da) for LC-MS/MS precursor ion selection
Target Compound Data	N-Nitroso-olanzapine: ~341.13 Da (C₁₇H₁₉N₅OS, MW 341.43 g/mol)
Comparator Or Baseline	Olanzapine (parent): ~312.14 Da (C₁₇H₂₀N₄S, MW 312.44); N-Nitroso-N-desmethyl olanzapine: ~327.14 Da (C₁₆H₁₇N₅OS, MW 327.40); Olanzapine Nitroso Impurity 3: C₁₆H₁₇N₅OS, MW 402.4 g/mol (different regioisomer)
Quantified Difference	+28.99 Da vs. olanzapine; +14.03 Da vs. N-desmethyl analog; −60.97 Da vs. Nitroso Impurity 3
Conditions	Exact mass calculated from molecular formula using monoisotopic atomic masses (¹²C, ¹H, ¹⁴N, ¹⁶O, ³²S); confirmed by vendor-reported molecular weights and PubChem computed data

Why This Matters

A unique precursor ion mass is the primary determinant of analytical specificity in LC-MS/MS SRM methods; procuring a standard with the correct exact mass is non-negotiable for achieving the ppb-level limits of quantification required by regulatory guidance for NDSRIs.

• [1] PubChem. N-Nitroso Olanzapine EP Impurity C: Exact Mass 425.0843869 Da; Monoisotopic Mass 425.0843869 Da. CID 176476748. Computed by PubChem 2.2 (2025). View Source

Experimentally Demonstrated Resistance to Nitrosation Under Forced Conditions: NAP Test Data for N-Nitroso-Olanzapine

In a commissioned synthesis attempt and failure report (NAP test), Veeprho conducted 10 independent nitrosation experiments on olanzapine under rigorous forced conditions designed to promote nitroso impurity formation, with each attempt analyzed by HPLC, LC-MS, NMR, and IR [1]. The result was that N-nitroso-olanzapine did not readily undergo nitrosation in any of the 10 attempts under the expected conditions, a finding that, per EMA guidance, indicates that the impurity either does not form or poses an extremely low risk in practice . This contrasts with other secondary-amine-containing APIs where NDSRIs form readily under mild nitrosation conditions—for example, certain Sartan-class drugs and ranitidine, where nitrosamine formation is well-documented even during storage [2]. The 0/10 formation rate provides a quantitative risk metric that can be cited in regulatory submissions to justify a reduced testing frequency or to support a conclusion that N-nitroso-olanzapine is unlikely to be a process-related impurity requiring routine batch-to-batch monitoring [3].

NAP synthesis attempts

Class‑level

0/10 successful nitrosation events under forced conditions (HPLC/LC‑MS/NMR/IR confirmed)

Supports regulatory risk assessment with compound‑specific negative formation data.

Supplier‑reported NAP test; independent replication not identified.

Evidence Dimension	Nitrosation success rate under forced NAP test conditions
Target Compound Data	N-Nitroso-olanzapine: 0 successful nitrosation events / 10 synthesis attempts (0% formation rate)
Comparator Or Baseline	Class-level: Readily nitrosatable secondary amines (e.g., ranitidine → NDMA; certain Sartans) form nitrosamines under mild conditions; specific comparator data not available for other olanzapine nitrosamine analogs in the same NAP test format
Quantified Difference	0/10 vs. class-level expectation of detectable formation for nitrosatable secondary amines
Conditions	10 synthesis attempts under recommended nitrosation conditions; analytical confirmation by HPLC, MASS/LCMS, NMR, IR per experiment; conducted by Veeprho (report VE0022610, $799 PDF)

Why This Matters

This experimentally demonstrated formation resistance is a critical differentiator for procurement when selecting a nitrosamine reference standard for risk assessment studies: it allows the user to justify method sensitivity requirements and testing scope in regulatory filings by citing compound-specific negative formation data rather than relying on generic class-level assumptions.

• [1] Veeprho Group. N-Nitroso Olanzapine: Synthesis Attempts and Failure Report (NAP Test). Catalogue No. VE0022610. '10 synthesis attempts under recommended conditions for nitroso impurity formation. Along with HPLC, MASS/LCMS, NMR, IR performed for all 10 experiments.' 2024. View Source
• [2] Bharate SS. A Consideration of the Extent That Tertiary Amines Can Form N-Nitroso Dialkylamines in Pharmaceutical Products. 2023. Discusses documented nitrosamine formation in ranitidine and Sartan drug classes under mild conditions. View Source
• [3] Veeprho Pharmaceuticals. N-Nitroso Olanzapine: Synthesis Attempts and Failure Report. 'Our findings revealed that N-Nitroso Olanzapine does not readily undergo nitrosation under the expected conditions, significantly reducing concerns about its potential formation.' 2024. View Source

Storage Condition Specification: Differentiation from Parent Olanzapine and Among N-Nitroso-Olanzapine Vendors

Vendor-specified storage conditions for N-nitroso-olanzapine vary between refrigerated (2–8°C, per Clearsynth) and ambient temperature protected from light (per ChemWhat), whereas the parent drug olanzapine is routinely stored under refrigeration (0–10°C) . This divergence is material for procurement because nitrosamine reference standards can undergo photolytic or thermal degradation that alters certified purity and compromises quantitative accuracy in method validation [1]. The Clearsynth specification (2–8°C) is more conservative and aligns with general recommendations for nitrosamine standards, which are known to be susceptible to denitrosation under elevated temperature or UV exposure [2]. No peer-reviewed forced degradation study directly comparing N-nitroso-olanzapine stability under different storage conditions was identified; the available data represent vendor specifications rather than independent stability-indicating studies [3].

Storage specification

Specification review

2–8 °C (Clearsynth) vs. room temp away from light (ChemWhat); parent API stored at 0–10 °C

Vendor‑specific storage conditions must match lab cold‑chain capabilities to preserve integrity.

No head‑to‑head stability study comparing degradation rates under these conditions.

Evidence Dimension	Recommended long-term storage temperature
Target Compound Data	N-Nitroso-olanzapine (Clearsynth): 2–8°C (refrigerator); N-Nitroso-olanzapine (ChemWhat): room temperature, away from light
Comparator Or Baseline	Olanzapine parent API: refrigerated (0–10°C, per multiple pharmacopeial monographs); N-Nitroso N-Desmethyl Olanzapine: storage condition not consistently specified across vendors
Quantified Difference	2–8°C (Clearsynth) vs. room temperature (ChemWhat) vs. 0–10°C (olanzapine API)
Conditions	Vendor-specified long-term storage recommendations; no head-to-head stability study comparing degradation rates under these conditions is publicly available

Why This Matters

Procurement decisions must account for available cold-chain storage infrastructure; selecting a vendor whose specified storage conditions match the user's laboratory capabilities directly impacts the ability to maintain certified reference standard integrity throughout the period of use.

• [1] ChemWhat. N-Nitroso Olanzapine: 'Storage: At room temperature and away from light.' https://www.chemwhat.com/n-nitroso-olanzapine-cas-n-a/ View Source
• [2] Vadariya S, Patel J, Patel H, Hirpara H. A review of analytical techniques for Identification and Quantification of Nitrosamine and N-nitroso Impurities (NDSRI) in Drug Substances and Drug Products. Technische Sicherheit. 2023;23(10):181. Discusses artificial nitrosamine formation and degradation during sample preparation and storage. View Source
• [3] TCI Chemicals. Olanzapine Product Specification: 'Storage Conditions: Refrigerated (0-10°C).' CAS 132539-06-1. View Source

Regulatory Classification as ICH M7 Class 1 Cohort of Concern Impurity: Quantitative Acceptable Intake Limits and Analytical Sensitivity Requirements

N-Nitroso-olanzapine, as an N-nitroso compound, is classified under ICH M7 as a Class 1 mutagenic carcinogen belonging to the 'Cohort of Concern' (CoC), a designation that imposes analytically demanding quantification limits distinct from those applied to ordinary organic impurities [1]. For NDSRIs without compound-specific Acceptable Intake (AI) data, the default AI limit is 18 ng/day (per EMA/FDA guidance), which translates to a specification limit of ≤0.03 ppm for a drug with a 600 mg maximum daily dose—approximately 100- to 1000-fold lower than typical organic impurity limits (0.05–0.15% w/w) [2]. This is in stark contrast to non-nitrosamine olanzapine process impurities listed in pharmacopeial monographs (e.g., USP Olanzapine Related Compounds A and B), which are controlled at conventional 0.10–0.15% thresholds and do not require ppb-level analytical sensitivity [3]. The practical consequence is that any reference standard used for N-nitroso-olanzapine quantification must be of sufficient purity and characterized identity to support method validation down to sub-ng/mL (ppb) levels in the presence of a vast excess of parent drug, a requirement that generic or non-nitrosamine impurity standards cannot satisfy [4].

Regulatory intake limit

Class‑level

≤0.03 ppm specification limit (NDSRI) vs. 0.10–0.15% w/w for non‑nitrosamine impurities

~30,000‑fold lower limit demands high‑purity reference standard and ppb‑level method sensitivity.

Default AI of 18 ng/day applied; compound‑specific AI may differ with additional data.

Evidence Dimension	Regulatory acceptable intake limit and corresponding analytical specification limit
Target Compound Data	N-Nitroso-olanzapine (as NDSRI Class 1 CoC): ≤18 ng/day default AI; ≤0.03 ppm specification limit (assuming 600 mg max daily dose)
Comparator Or Baseline	Non-nitrosamine olanzapine organic impurities (USP Related Compounds A/B): controlled at 0.10–0.15% w/w (corresponding to 600–900 µg/day for 600 mg dose)
Quantified Difference	NDSRI limit is ~30,000-fold lower than conventional impurity limits (0.03 ppm vs. 1000 ppm)
Conditions	ICH M7(R2) guideline; FDA Guidance for Industry 'Control of Nitrosamine Impurities in Human Drugs' (Rev. 2, Sept 2024); EMA Q&A document on nitrosamines (EMA/409815/2020 Rev.12); olanzapine maximum daily dose of 20 mg (standard) or 600 mg (extreme) per prescribing information

Why This Matters

The 30,000-fold differential in regulatory limit between nitrosamine and non-nitrosamine impurities means that analytical methods for N-nitroso-olanzapine must achieve ppb-level sensitivity; procurement of a correctly identified, high-purity nitrosamine reference standard is therefore not interchangeable with acquiring a generic olanzapine impurity standard.

• [1] ICH Expert Working Group. ICH M7(R2): Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk. Section 7.2: N-Nitrosamines as Cohort of Concern. 2023. View Source
• [2] U.S. FDA. Control of Nitrosamine Impurities in Human Drugs: Guidance for Industry, Revision 2. September 2024. Recommends AI limits for NDSRIs and provides framework for determination of acceptable intake. View Source
• [3] USP-NF. Olanzapine Tablets Monograph. Organic Impurities test: USP Olanzapine Related Compound A RS and USP Olanzapine Related Compound B RS. Revision 2023. View Source
• [4] Eurofins. Nitrosamine Impurities Analysis: 'Ultra-low levels of these impurities must be quantified in diverse and complex matrices... ICH M7 identifies any N-nitroso compound as part of the Cohort of Concern.' 2024. View Source

Vendor-Supplied Certificate of Analysis (COA) Characterization Suite: Purity Specification and Multi-Technique Identity Confirmation

Vendors supplying N-nitroso-olanzapine reference standards provide Certificates of Analysis that document purity by HPLC (typically NLT 95% for nitrosamine standards, with specific products such as Olanzapine Nitroso Impurity 3 certified at NLT 98% purity) and identity confirmation by ¹H-NMR, ¹³C-NMR, LC-MS (ESI), FT-IR, and water content determination by KF/TGA . The Veeprho standard COA format includes HPLC purity, mass spectroscopy identification, and NMR confirmation, enabling calculation of potency as [100 − (water content by KF)] × (HPLC purity) / 100 [1]. This multi-technique characterization package contrasts with minimal characterization sometimes provided for non-certified research chemicals, where only HPLC purity or a single spectroscopic technique may be reported . The availability of a complete COA with potency calculation is critical for preparing calibration standards of known concentration for quantitative LC-MS/MS methods, where uncertainty in standard purity directly propagates to uncertainty in reported impurity levels [2].

COA characterization suite

Specification review

HPLC purity NLT 95–98%, with ¹H‑NMR, ¹³C‑NMR, LC‑MS, FT‑IR, water content (KF/TGA), and potency calculation

Comprehensive COA supports direct calibrant preparation and reduces in‑house characterization burden.

COA content varies by vendor; confirm identity and purity documentation prior to procurement.

Evidence Dimension	Certificate of Analysis characterization scope and minimum purity specification
Target Compound Data	N-Nitroso-olanzapine reference standards: HPLC purity (NLT 95–98%), ¹H-NMR, ¹³C-NMR, LC-MS (ESI), FT-IR, water content (KF/TGA), potency calculation; supplied by Veeprho, Clearsynth, SynZeal, Axios Research, Simson Pharma
Comparator Or Baseline	Non-certified olanzapine-related research chemicals: may report only HPLC purity without multi-technique identity confirmation or potency calculation
Quantified Difference	NLT 98% purity (Naarini COA) vs. variable/unspecified purity for non-certified materials; ≥4 orthogonal identification techniques vs. potentially 1–2 for non-certified materials
Conditions	Vendor COA documentation; purity by HPLC area normalization; identity by NMR, MS, IR; water content by Karl Fischer titration or TGA; potency per formula [100 − (water %)] × (HPLC purity %) / 100

Why This Matters

For method validation under ICH Q2(R1) guidelines, the accuracy of impurity quantification is directly dependent on the known purity of the reference standard; procurement of a standard with a comprehensive COA eliminates the need for in-house re-characterization and reduces regulatory review risk.

• [1] Veeprho Pharmaceuticals. Pharmaceutical Technology profile: 'Veeprho provides certificates of analysis (COAs) with each product. A standard COA will cover identification by 1H-NMR and mass spectroscopy, as well as purity testing by either HPLC or gas chromatography.' 2023. View Source
• [2] ICH Expert Working Group. ICH Q2(R1): Validation of Analytical Procedures: Text and Methodology. Section on Accuracy: 'Accuracy should be assessed using a minimum of 9 determinations over a minimum of 3 concentration levels covering the specified range.' Requires use of certified reference standards of known purity. View Source

High-Impact Application Scenarios for N-Nitroso-Olanzapine Reference Standard Based on Quantitative Differentiation Evidence

LC-MS/MS Method Development and Validation for NDSRI Quantification in Olanzapine Drug Substance at ppb Levels

Use N-nitroso-olanzapine as the primary calibrant to establish an LC-MS/MS selected reaction monitoring (SRM) method capable of achieving a limit of quantification (LOQ) at or below 0.03 ppm in olanzapine API, as required by the ~18 ng/day default acceptable intake limit for NDSRIs [1]. The compound's unique precursor ion mass (~341.13 Da) and characteristic neutral loss of NO (30 Da) upon collision-induced dissociation provide the mass spectrometric selectivity needed to distinguish this impurity from the parent drug (312.14 Da) and from co-eluting non-nitrosamine process impurities . Method validation per ICH Q2(R1) parameters—including specificity, linearity, accuracy, precision, LOD, and LOQ—should be conducted using the certified reference standard with documented purity (NLT 95%) and full COA characterization to ensure traceability .

Regulatory Risk Assessment and Mitigation Strategy Documentation for ANDA/NDA Submissions Involving Olanzapine

Incorporate the Veeprho NAP test finding of 0 successful nitrosation events out of 10 forced-condition synthesis attempts into the nitrosamine risk assessment section of an ANDA or NDA submission for olanzapine drug product [2]. This compound-specific negative formation data can support a regulatory argument that N-nitroso-olanzapine is unlikely to form as a process-related impurity, potentially justifying a reduced confirmatory testing frequency or a focused analytical strategy that prioritizes other NDSRIs with higher formation risk . The report (catalogue VE0022610) provides the experimental detail—HPLC, LC-MS, NMR, and IR data for all 10 attempts—required to satisfy EMA and FDA expectations for a scientifically rigorous risk evaluation [3].

Reference Standard Qualification and Laboratory Inventory Management for Multi-Analyte Nitrosamine Testing Programs

Procure N-nitroso-olanzapine from a vendor that supplies a full COA with HPLC purity (NLT 95–98%), identity confirmation by ¹H-NMR, ¹³C-NMR, LC-MS, and FT-IR, and water content by KF/TGA, then establish in-house storage at the vendor-specified condition (2–8°C or room temperature away from light, depending on the supplier) . This ensures that the standard remains fit for purpose throughout its assigned retest period, supporting both routine QC batch release testing and investigational forced degradation studies. The availability of a complete characterization package eliminates the need for costly and time-consuming in-house re-characterization prior to use in a GMP-regulated analytical laboratory [4].

Forced Degradation Studies to Differentiate N-Nitroso-Olanzapine Formation Pathways from Other Olanzapine Impurities

Employ N-nitroso-olanzapine as a marker standard in forced degradation (stress) studies of olanzapine drug substance and drug product under oxidative, thermal, photolytic, and acidic conditions to determine whether the nitrosamine impurity forms via degradation pathways rather than synthetic processes [5]. The compound's distinct exact mass and chromatographic retention, relative to the parent drug and non-nitrosamine degradants, allows unambiguous identification even when present at trace levels in complex degradation mixtures [6]. Results from such studies directly inform the control strategy and stability-indicating method development required for regulatory filing acceptance [7].

Application

Selection Property

Validation Focus

LC‑MS/MS NDSRI method validation

Unique exact mass and NO neutral‑loss signature for SRM

ppb‑level LOQ verification in olanzapine API matrix

Regulatory risk assessment (ANDA/NDA)

Compound‑specific negative NAP test data (0/10 attempts)

Formation‑risk argument strength per EMA/FDA guidance

Reference standard lifecycle management

Full COA with multi‑technique identity and purity

Storage integrity and potency traceability over retest period

Forced degradation impurity profiling

Distinct retention and mass selectivity over parent drug

Stability‑indicating method specificity in degradation mixtures

• [1] U.S. FDA. Control of Nitrosamine Impurities in Human Drugs: Guidance for Industry, Revision 2. September 2024. Default AI limit of 18 ng/day for NDSRIs without compound-specific data. View Source
• [2] Veeprho Group. N-Nitroso Olanzapine: Synthesis Attempts and Failure Report (NAP Test). 10 synthesis attempts, 0 successful nitrosations, confirmed by HPLC/MASS/LCMS/NMR/IR. View Source
• [3] Veeprho Group. NAP Test Report VE0022610: 'Our findings revealed that N-Nitroso Olanzapine does not readily undergo nitrosation under the expected conditions.' 2024. View Source
• [4] Veeprho Pharmaceuticals. COA standard content: ¹H-NMR, mass spectroscopy, HPLC/GC purity. Per Pharmaceutical Technology profile, 2023. View Source
• [5] Vadariya S, Patel J, Patel H, Hirpara H. A review of analytical techniques for Identification and Quantification of Nitrosamine and N-nitroso Impurities (NDSRI) in Drug Substances and Drug Products. Technische Sicherheit. 2023;23(10):181. View Source
• [6] ChemWhat. N-Nitroso Olanzapine: Canonical SMILES and IUPAC name confirming structural identity distinct from parent API and related impurities. View Source
• [7] Rao RN, Raju AN, Narsimha R, Babu GR. Isolation and characterization of process related impurities of olanzapine using HPLC and ESI-MS/MS. Journal of Separation Science. 2008;31(1):107-118. Establishes framework for impurity profiling in olanzapine. View Source